Tert-butyl (2S,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate

• IUPAC Name: tert-butyl (2S,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate
• InChI: InChI=1S/C11H21NO3/c1-11(2,3)15-10(13)9-6-5-8(12-9)7-14-4/h8-9,12H,5-7H2,1-4H3/t8-,9-/m0/s1
• InChI Key: XWGQEKXMYRIHTC-IUCAKERBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CCC(N1)COC
• Isomeric SMILES: CC(C)(C)OC(=O)[C@@H]1CC[C@H](N1)COC
• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol

Description

Tert-butyl (2S,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is a derivative of pyrrolidine and has a tert-butyl group attached to the 2-carbon and a methoxymethyl group attached to the 5-carbon of the pyrrolidine ring.

Mechanism of Action

The mechanism of action of tert-butyl (Tert-butyl (2S,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate)-5-(methoxymethyl)pyrrolidine-2-carboxylate is not fully understood. However, it has been suggested that the compound may act by inhibiting enzymes or proteins involved in disease processes. It may also act by modulating cellular signaling pathways.
Biochemical and Physiological Effects:
Tert-butyl (this compound)-5-(methoxymethyl)pyrrolidine-2-carboxylate has been shown to have various biochemical and physiological effects. It has been found to have antioxidant and anti-inflammatory properties. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using tert-butyl (Tert-butyl (2S,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate)-5-(methoxymethyl)pyrrolidine-2-carboxylate in lab experiments is its potential as a lead compound for the development of new drugs. It has also been found to be relatively stable and easy to handle in lab settings. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its activity against specific disease targets.

Future Directions

There are many future directions for research involving tert-butyl (Tert-butyl (2S,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate)-5-(methoxymethyl)pyrrolidine-2-carboxylate. One direction is to further investigate its mechanism of action and optimize its activity against specific disease targets. Another direction is to explore its potential as a treatment for various diseases, including cancer, Alzheimer's disease, and bacterial infections. Additionally, research could be done to investigate its potential as a therapeutic agent for neurological disorders.

Synthesis Methods

The synthesis of tert-butyl (Tert-butyl (2S,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate)-5-(methoxymethyl)pyrrolidine-2-carboxylate involves the reaction of tert-butyl 2-pyrrolidinecarboxylate with formaldehyde and methanol in the presence of a catalyst. The reaction takes place under mild conditions and yields the desired product in good yield.

Scientific Research Applications

Tert-butyl (Tert-butyl (2S,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate)-5-(methoxymethyl)pyrrolidine-2-carboxylate has been used in various scientific research applications. One of the most significant applications is in the field of drug discovery. This compound has been found to have potential as a lead compound for the development of new drugs. It has been shown to have activity against various disease targets, including cancer, Alzheimer's disease, and bacterial infections.